Cas no 1448129-41-6 (3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea)

• Product Name: 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea
• CAS No: 1448129-41-6
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6585038
• PubChem ID: 71804287
• Update Time: 2025-06-24

3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea
• 1-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-3-(thiophen-2-ylmethyl)urea
• Urea, N-[3-(2-benzofuranyl)-3-hydroxypropyl]-N'-(2-thienylmethyl)-
• 3-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-1-[(thiophen-2-yl)methyl]urea
• 1-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(thiophen-2-ylmethyl)urea
• AKOS024556407
• F6416-5922
• 1448129-41-6

• Inchi： 1S/C17H18N2O3S/c20-14(16-10-12-4-1-2-6-15(12)22-16)7-8-18-17(21)19-11-13-5-3-9-23-13/h1-6,9-10,14,20H,7-8,11H2,(H2,18,19,21)
• InChI Key： CUNCSBXQVCLDBC-UHFFFAOYSA-N
• SMILES： N(CCC(C1=CC2=CC=CC=C2O1)O)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea

Introduction to 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea (CAS No. 1448129-41-6) in Modern Chemical and Pharmaceutical Research

The compound 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea, identified by the CAS number 1448129-41-6, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical development. Its unique structural features, combining a benzofuran moiety, a thiophene ring, and a urea functional group, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, particularly in the context of recent advancements in drug discovery and molecular medicine.

The molecular architecture of 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea is characterized by its aromatic system, which includes both benzofuran and thiophene rings. These heterocyclic structures are well-documented for their role in enhancing binding affinity and selectivity in drug molecules. The benzofuran ring, in particular, has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a hydroxyl group at the 3-position of the propyl chain introduces polarity and potential hydrogen bonding capabilities, which can modulate interactions with biological targets. Additionally, the urea moiety serves as a key pharmacophore, often involved in hydrogen bonding interactions with proteins and nucleic acids.

The synthesis of 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity. Key synthetic strategies include condensation reactions between appropriately substituted benzofuran derivatives and thiophene-containing precursors, followed by functional group modifications to introduce the hydroxyl and urea groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. The synthesis must be carefully optimized to ensure regioselectivity and yield optimization, particularly given the sensitivity of the heterocyclic systems involved.

Recent research has begun to explore the pharmacological profile of 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea, revealing promising activities in several therapeutic areas. Studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The combination of the benzofuran and thiophene moieties appears to enhance binding to target proteins, leading to potent inhibitory effects. Additionally, preliminary in vitro assays have shown anti-inflammatory properties, suggesting that this compound may have therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease.

One particularly intriguing aspect of 3-3-(1-benzofuran-2-yl)-3-hydroxypropyl-1-(thiophen-2-yl)methylurea is its ability to modulate intracellular signaling pathways. Research indicates that it can interfere with key signaling cascades involved in cell proliferation and survival. For instance, studies have shown that it can inhibit the activity of Janus kinases (JAKs), which are critical mediators of cytokine signaling. By disrupting these pathways, the compound may offer a novel mechanism for treating autoimmune diseases and inflammatory disorders. Furthermore, its interaction with microtubule dynamics has been explored, suggesting potential applications in oncology as an anti-metastatic agent.

The development of 3-hydroxypropyl derivatives has gained attention due to their enhanced solubility and bioavailability compared to their parent structures. The hydroxyl group at the 3-position not only contributes to solubility but also allows for further derivatization, enabling the creation of libraries of analogs with tailored pharmacological properties. This flexibility makes 3-hydroxypropyl-substituted compounds valuable tools for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). Computational modeling techniques have been employed to predict binding modes and optimize lead compounds based on virtual screening approaches.

In conclusion,1448129_41_6 serves as a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic scaffolds and functional groups positions it as a promising candidate for further investigation in drug discovery programs. As research continues to uncover new biological targets and mechanisms of action,1448129_41_6 will undoubtedly play a significant role in advancing our understanding of molecular medicine and developing next-generation therapeutics.